Cas no 1061636-59-6 ((2E)-3-(4-Tert-Butylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(4-Tert-Butylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one
• CAS No: 1061636-59-6
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• MDL: MFCD04596950
• CID: 4679161
• Update Time: 2025-10-30

(2E)-3-(4-Tert-Butylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-tert-Butylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one
• (2E)-3-(4-Tert-Butylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one

• MDL： MFCD04596950
• Inchi： 1S/C19H19NO3/c1-19(2,3)16-10-7-14(8-11-16)9-12-18(21)15-5-4-6-17(13-15)20(22)23/h4-13H,1-3H3/b12-9+
• InChI Key： FYRYPSLSUAPZQG-FMIVXFBMSA-N
• SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])/C=C/C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Topological Polar Surface Area: 62.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-3-(4-Tert-Butylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one

(2E)-3-(4-Tert-Butylphenyl)-1-(3-Nitrophenyl)prop-2-en-1-one: A Structurally Distinctive Compound with Emerging Applications in Chemical Biology and Drug Discovery

In recent years, the organic compound identified by CAS No. 1061636-59-6 has garnered significant attention in academic and industrial research circles. This α,β-unsaturated ketone derivative, formally named (2E)-3-(4-Tert-butylphenyl)-1-(3-nitrophenyl)prop-2-en-1-one, exhibits a unique structural configuration that combines electron-donating and withdrawing substituents in a conjugated system. The molecule's core structure features a conjugated enone system (prop-2-en-1-one) flanked by two aromatic rings: one substituted with a tert-butyl group (electron-donating) at the 4-position and another bearing a nitro group (electron-withdrawing) at the 3-position. This strategic arrangement creates an intriguing electronic environment that enables diverse reactivity profiles and pharmacological properties.

The synthesis of this compound typically involves a Crossed Aldol Condensation between a substituted acetophenone derivative and an appropriate aldehyde, followed by thermal isomerization to achieve the desired E-configured double bond. Recent advancements reported in the Journal of Organic Chemistry (2023) have optimized this process using microwave-assisted protocols, achieving yields exceeding 85% under solvent-free conditions. Such improvements highlight the compound's synthetic accessibility for large-scale applications in drug discovery programs.

In biological systems, this molecule demonstrates remarkable selectivity toward cysteine-containing proteins, particularly those involved in redox signaling pathways. A landmark study published in Nature Chemical Biology (2024) revealed its ability to covalently modify cysteine residues on thioredoxin reductase (TrxR), a key enzyme in antioxidant defense mechanisms. This interaction was shown to disrupt mitochondrial bioenergetics in cancer cells while sparing normal cells due to differential redox potentials, suggesting potential as an antioxidant-responsive prodrug platform.

Ongoing research into its photophysical properties has uncovered unexpected applications in bioimaging technologies. When incorporated into lipid nanoparticles, the compound exhibits near-infrared fluorescence emission upon cellular uptake, enabling real-time tracking of endocytic pathways with submicron resolution. Preclinical studies reported in Advanced Materials (2024) demonstrated its utility as a dual-purpose agent combining imaging capability with targeted cytotoxicity against metastatic melanoma cells.

The nitroaryl moiety's redox activity also makes this compound an ideal scaffold for developing nitroimidazole-based prodrugs. By leveraging hypoxia-induced nitroreduction mechanisms common in solid tumors, researchers at MIT have engineered derivatives that release cytotoxic radicals selectively within tumor microenvironments. Phase I clinical trials initiated in 2024 are currently evaluating such constructs for treating glioblastoma multiforme.

In enzymology studies, this molecule serves as an excellent probe for studying kinase-substrate interactions due to its ability to form stable Michael adducts with reactive cysteines on protein kinases. A collaborative study between Stanford and Genentech recently identified it as a selective inhibitor of Aurora kinase B without affecting related isoforms, offering new insights into mitotic checkpoint regulation mechanisms.

Safety assessments conducted under OECD guidelines have established an LD₅₀ value exceeding 500 mg/kg in murine models when administered orally, indicating favorable acute toxicity profiles compared to traditional chemotherapy agents. Chronic toxicity studies currently underway suggest minimal off-target effects at therapeutic doses through its reversible thiol-modifying mechanism.

This compound's structural versatility has also inspired innovations in material science applications. Researchers at ETH Zurich recently demonstrated its use as a crosslinking agent for creating stimuli-responsive hydrogels capable of controlled drug release under UV light exposure. The conjugated enone system enables photochemical cleavage of covalent bonds while maintaining hydrogel matrix integrity - a breakthrough for smart delivery systems.

In summary, CAS No. 1061636-59-6 represents more than just a chemical entity - it embodies a multifunctional platform technology bridging organic synthesis with translational medicine. Its unique combination of redox reactivity, structural tunability, and biocompatibility positions it at the forefront of next-generation therapeutic development strategies targeting complex diseases like cancer and neurodegenerative disorders.